N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C14H8F4N2O3/c15-12-6-3-9(7-11(12)14(16,17)18)19-13(21)8-1-4-10(5-2-8)20(22)23/h1-7H,(H,19,21)
• InChI Key: FYSJIAKYBUPTTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=C(C=C2)F)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C14H8F4N2O3
• Molecular Weight: 328.22 g/mol

Description

N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide, also known as FNPA, is a chemical compound that has been widely studied for its potential use in scientific research. FNPA is a member of the benzamide family of compounds, which are known to have a range of biological activities. In

Mechanism of Action

The mechanism of action of N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide involves its binding to the TRPV1 ion channel and Nav1.8 sodium channel, thereby blocking their activity. This leads to a reduction in pain sensation and thermoregulation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models of inflammatory and neuropathic pain. It has also been shown to reduce body temperature in animal models of fever. This compound has been shown to have no effect on locomotor activity or anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide in lab experiments is its high selectivity for TRPV1 and Nav1.8 channels, which allows for specific targeting of these channels. Another advantage is its potency, which allows for lower concentrations to be used in experiments. However, one limitation of using this compound is its low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide. One direction is to explore its potential use in treating pain and fever in humans. Another direction is to investigate its effects on other ion channels and receptors. Additionally, the development of more soluble forms of this compound could expand its use in lab experiments.

Synthesis Methods

The synthesis of N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide involves the reaction of 4-nitrobenzoic acid with 4-fluoro-3-(trifluoromethyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified by recrystallization to obtain the final this compound compound.

Scientific Research Applications

N-[4-fluoro-3-(trifluoromethyl)phenyl]-4-nitrobenzamide has been extensively studied for its potential use as a research tool in the field of neuroscience. It has been shown to act as a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation and thermoregulation. This compound has also been shown to inhibit the activity of the voltage-gated sodium channel Nav1.8, which is involved in pain signaling.